Cas no 1261469-64-0 (3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl)
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl
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- Inchi: 1S/C13H6Cl3F3O/c14-8-5-10(16)9(15)4-7(8)6-2-1-3-11(12(6)17)20-13(18)19/h1-5,13H
- InChI Key: XJFBOAGJNRVMCK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=CC=C(C=1F)OC(F)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 321
- XLogP3: 6.4
- Topological Polar Surface Area: 9.2
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003411-250mg |
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl |
1261469-64-0 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A011003411-500mg |
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl |
1261469-64-0 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A011003411-1g |
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl |
1261469-64-0 | 97% | 1g |
$1564.50 | 2023-09-03 |
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261469-64-0)
3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl, also known by its CAS number CAS No. 1261469-64-0, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the family of biphenyl derivatives, which are widely studied in various fields of chemistry and materials science. The molecule consists of two phenyl rings connected by a single bond, with multiple substituents attached to both rings. The substituents include two chlorine atoms on the first ring and a difluoromethoxy group along with a fluorine atom on the second ring.
The synthesis of 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. Researchers have explored the use of palladium catalysts to facilitate the coupling reactions, leading to higher yields and better purity of the final product.
In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. The presence of multiple electronegative substituents such as chlorine and fluorine significantly influences its electronic properties. Studies have shown that these substituents can modulate the compound's ability to act as an electron acceptor or donor in various chemical systems.
The application of 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl spans across several industries. In the pharmaceutical sector, it has been investigated as a potential lead compound for drug development due to its unique electronic properties and ability to interact with biological systems. Recent research has focused on its role in inhibiting certain enzymes and its potential as an anticancer agent.
In the field of materials science, this compound has been utilized as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes makes it an attractive candidate for use in electronic devices. Moreover, studies have explored its application in sensors for detecting environmental pollutants due to its high sensitivity and selectivity.
Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl. Advanced quantum mechanical calculations have revealed that the compound exhibits unique frontier molecular orbitals that contribute to its reactivity in various chemical transformations. These findings have opened new avenues for optimizing its synthesis and tailoring its properties for specific applications.
In conclusion, 3'-Difluoromethoxy-2'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261469-64-0) is a versatile compound with promising potential in multiple fields. Its complex structure and unique properties make it an intriguing subject for both fundamental research and practical applications. As ongoing studies continue to uncover new aspects of this compound's behavior, it is expected to play an increasingly important role in advancing modern chemistry and materials science.
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